2-(Difluoromethoxy)-3-methoxynaphthalene

• Molecular Formula: C12H10F2O2
• Molecular Weight: 224.20 g/mol
• IUPAC Name: 2-(difluoromethoxy)-3-methoxynaphthalene
• InChI: InChI=1S/C12H10F2O2/c1-15-10-6-8-4-2-3-5-9(8)7-11(10)16-12(13)14/h2-7,12H,1H3
• InChI Key: BNUDHDVZFZHGFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1OC(F)F

Description

2-(Difluoromethoxy)-3-methoxynaphthalene is a polycyclic aromatic hydrocarbon featuring a naphthalene core substituted with a difluoromethoxy (-OCHF₂) group at position 2 and a methoxy (-OCH₃) group at position 3. This compound is of interest in pharmaceutical and materials chemistry due to the unique electronic and steric effects imparted by its substituents. The difluoromethoxy group enhances metabolic stability and lipophilicity, while the methoxy group contributes to solubility and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Difluoromethoxy)-3-methoxynaphthalene typically involves the introduction of the difluoromethoxy group into a naphthalene derivative. One common method involves the reaction of a naphthalene derivative with difluoromethyl ether in the presence of a base. The reaction conditions often require a solvent such as tetrahydrofuran (THF) and a base like potassium tert-butoxide. The reaction is usually carried out at low temperatures to ensure selectivity and yield .

Industrial Production Methods

Industrial production of 2-(Difluoromethoxy)-3-methoxynaphthalene may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and scalability of the process. Additionally, the purification of the final product may involve techniques such as recrystallization or chromatography to achieve the desired purity .

Chemical Reactions Analysis

Types of Reactions

2-(Difluoromethoxy)-3-methoxynaphthalene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of partially or fully reduced naphthalene derivatives.

Substitution: The methoxy and difluoromethoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., bromine) or nucleophiles (e.g., amines) under conditions such as elevated temperatures or the presence of catalysts.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of functionalized naphthalene derivatives .

Scientific Research Applications

2-(Difluoromethoxy)-3-methoxynaphthalene has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules, particularly in the development of fluorinated compounds.

Biology: The compound can be used in the study of biological systems, especially in understanding the interactions of fluorinated molecules with biological targets.

Industry: The compound is used in the production of advanced materials, including polymers and coatings, where its chemical properties can impart desirable characteristics.

Mechanism of Action

The mechanism of action of 2-(Difluoromethoxy)-3-methoxynaphthalene involves its interaction with specific molecular targets. The difluoromethoxy group can influence the compound’s binding affinity and selectivity towards enzymes or receptors. This interaction can modulate biological pathways, leading to various effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Substituent Effects on Chemical Properties

The position and nature of substituents significantly influence the physicochemical and biological properties of naphthalene derivatives. Key comparisons include:

Substituent Position

• 2,7-Dimethoxynaphthalene: The methoxy groups at positions 2 and 7 enhance electron density on the naphthalene ring, favoring electrophilic substitutions at the 1- and 4-positions. This compound exhibits moderate solubility in polar solvents (e.g., ethanol) and was synthesized via Friedel-Crafts acylation with a 56% isolated yield .
• The electron-withdrawing difluoromethoxy group may also deactivate the ring toward electrophilic attacks compared to purely methoxy-substituted analogs .

Substituent Type

• 1-Fluoronaphthalene : The fluorine atom at position 1 introduces strong electron-withdrawing effects, reducing ring electron density and altering metabolic pathways. Fluorinated naphthalenes are often used as intermediates in pharmaceuticals, as seen in USP standards .
• Methylnaphthalenes (e.g., 2-methylnaphthalene) : Alkyl substituents like -CH₃ increase hydrophobicity and are associated with higher environmental persistence and toxicity. Toxicokinetic studies indicate methylnaphthalenes undergo hepatic metabolism to reactive epoxides, raising toxicity concerns .

Stability and Degradation Pathways

• Methoxy Groups: Prone to demethylation under oxidative or enzymatic conditions, forming phenolic derivatives.
• Difluoromethoxy Groups : More resistant to hydrolysis and oxidation due to the strong C-F bonds, enhancing metabolic stability in pharmaceuticals .
• Methylnaphthalenes : Susceptible to cytochrome P450-mediated oxidation, generating toxic metabolites like 1,2-naphthalene diol .

Toxicological and Environmental Profiles

• Environmental exposure is linked to respiratory and dermal toxicity .
• Fluorinated Naphthalenes : Fluorine substitution generally reduces acute toxicity but may introduce persistence in environmental matrices .
• 2-(Difluoromethoxy)-3-methoxynaphthalene : Predicted to exhibit lower acute toxicity than alkylated analogs due to its oxygenated substituents, though long-term environmental impacts remain unstudied.

Biological Activity

2-(Difluoromethoxy)-3-methoxynaphthalene is an organic compound characterized by its unique structural features, including two methoxy groups and a difluoromethoxy substituent on a naphthalene framework. Its chemical formula is C12H10F2O3, which indicates the presence of carbon, hydrogen, fluorine, and oxygen atoms. This compound has garnered attention in medicinal chemistry due to its potential biological activities and applications.

Structural Characteristics

The presence of the difluoromethoxy group significantly influences the electronic properties and reactivity of the compound. The electron-withdrawing nature of the fluorine atoms enhances the compound's polarity and affects its interactions with biological targets.

Property	Details
Molecular Formula	C12H10F2O3
Structural Features	Two methoxy groups, one difluoromethoxy group
Unique Aspects	Enhanced polarity and reactivity due to fluorine

Research indicates that 2-(Difluoromethoxy)-3-methoxynaphthalene exhibits promising biological activity through various mechanisms:

• Binding Affinity : Interaction studies have shown that this compound has significant binding affinities with specific biological targets, suggesting its potential as a therapeutic agent .
• Inhibition of Glycolysis : Similar compounds have demonstrated the ability to inhibit glycolytic pathways in cancer cells, making them potential candidates for cancer treatment .

Case Studies

• Cytotoxicity Studies : In vitro studies have assessed the cytotoxic effects of 2-(Difluoromethoxy)-3-methoxynaphthalene against various cancer cell lines. These studies typically employ assays such as MTT to determine cell viability and IC50 values.
  • Example Findings :
    • In a study comparing various fluorinated derivatives, compounds similar to 2-(Difluoromethoxy)-3-methoxynaphthalene exhibited lower IC50 values in hypoxic conditions, indicating enhanced cytotoxicity against aggressive tumors like glioblastoma multiforme .
• Comparative Analysis with Similar Compounds : The biological activity of 2-(Difluoromethoxy)-3-methoxynaphthalene can be compared with other naphthalene derivatives:

  Compound Name	IC50 (μM)	Mechanism
  2-(Difluoromethoxy)-3-methoxynaphthalene	35.4 ± 2.2	Inhibition of glycolysis
  Naphthalene-2-carboxylic acid	>70	Different reactivity
  3-Methoxynaphthalene	>70	Less polar than target compound